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Compound of Interest

Compound Name: Phimm

Cat. No.: B11966548 Get Quote

An In-Depth Technical Guide on N-Phenyl-2-pyridylmethanimine

Disclaimer: The term "Phimm" is not a standard chemical identifier. This guide assumes the

user is referring to N-Phenyl-2-pyridylmethanimine, a Schiff base derived from the

condensation of 2-aminopyridine and benzaldehyde. Due to the limited availability of specific

experimental data for this exact compound, this guide supplements the available information

with data on closely related aromatic Schiff bases containing phenyl and pyridyl moieties to

provide a comprehensive overview of its likely characteristics and potential applications.

Chemical Structure and Properties
N-Phenyl-2-pyridylmethanimine is an aromatic Schiff base, characterized by an imine (-C=N-)

group connecting a phenyl and a pyridyl ring system. This structure imparts a range of

physicochemical properties that are of interest in coordination chemistry and drug design.

Table 1: Chemical and Physical Properties of N-Phenyl-2-pyridylmethanimine and Related

Aromatic Schiff Bases
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Property Value Notes

IUPAC Name
N-phenyl-1-(pyridin-2-

yl)methanimine
-

Synonyms
2-(Phenyliminomethyl)pyridine;

2-Picolylidene aniline
-

Molecular Formula C₁₂H₁₀N₂ -

Molecular Weight 182.22 g/mol -

Appearance
Typically yellow crystalline

solids

General property of aromatic

Schiff bases.

Melting Point
Data not available for this

specific compound.

Aromatic Schiff bases

generally have defined melting

points.

Boiling Point
Data not available for this

specific compound.
-

Solubility

Soluble in common organic

solvents like ethanol,

methanol, DMSO, DMF, and

acetone.[1]

Slightly soluble in water.

Thermal Stability
Generally good thermal

stability.

Decomposition temperatures

for related compounds are

often above 200°C.[2]

Synthesis and Experimental Protocols
The primary method for synthesizing N-Phenyl-2-pyridylmethanimine is through the

condensation reaction of a primary amine (aniline) and an aldehyde (2-

pyridinecarboxaldehyde). This is a general and widely used method for Schiff base formation.

Synthesis of N-Phenyl-2-pyridylmethanimine
Principle: The synthesis involves a nucleophilic addition of the primary amine to the carbonyl

group of the aldehyde, followed by the elimination of a water molecule to form the imine. The
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reaction is often catalyzed by a small amount of acid or base and may require heating.

Experimental Protocol:

Reactant Preparation: Dissolve equimolar amounts of 2-pyridinecarboxaldehyde and aniline

in a suitable solvent, such as ethanol or methanol, in a round-bottom flask.

Reaction Conditions: Add a catalytic amount of a weak acid (e.g., a few drops of glacial

acetic acid) to the mixture. The reaction mixture is then typically refluxed for a period of 2-4

hours.

Monitoring the Reaction: The progress of the reaction can be monitored by thin-layer

chromatography (TLC).

Isolation of Product: After the reaction is complete, the mixture is cooled to room

temperature. The resulting precipitate, the Schiff base, is then collected by filtration.

Purification: The crude product can be purified by recrystallization from a suitable solvent,

such as ethanol, to obtain the pure N-Phenyl-2-pyridylmethanimine.

Characterization: The structure of the synthesized compound can be confirmed using

spectroscopic methods such as FT-IR, ¹H NMR, and ¹³C NMR. The presence of the

characteristic imine (C=N) stretch in the IR spectrum (typically around 1640 cm⁻¹) is a key

indicator of successful synthesis.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.scirp.org/journal/paperinformation?paperid=106892
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11966548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactant Preparation

Reaction Product Isolation and Purification Characterization

Aniline

Mixing and Addition
of Acid Catalyst2-Pyridinecarboxaldehyde

Ethanol/Methanol

Reflux for 2-4 hours Cooling to Room
Temperature Filtration Recrystallization FT-IR, NMR

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11966548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


N-Phenyl-2-pyridylmethanimine
(Hypothetical Agent)

Increased Reactive
Oxygen Species (ROS)

Mitochondrial
Stress

Cytochrome c
Release

Apaf-1

Caspase-9
(Initiator Caspase)

activates

Caspase-3
(Executioner Caspase)

activates

Apoptosis
(Programmed Cell Death)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b11966548?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11966548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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